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Compound of Interest

Compound Name: 4-(1H-tetrazol-5-ylmethyl)aniline

Cat. No.: B144209 Get Quote

Essential Safety and Handling Guide for 4-(1H-
tetrazol-5-ylmethyl)aniline
For Immediate Reference: Researchers, scientists, and drug development professionals must

handle 4-(1H-tetrazol-5-ylmethyl)aniline with extreme care. Based on available data for

structurally similar compounds, this chemical should be treated as hazardous. Key potential

hazards include flammability, toxicity if swallowed, and irritation to the skin and eyes. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

handling and disposal protocols. Under no circumstances should this compound be disposed of

down the drain or in regular trash.

This guide provides essential safety and logistical information for handling 4-(1H-tetrazol-5-
ylmethyl)aniline (CAS No. 131117-50-5), including operational and disposal plans, to ensure

the safe management of this chemical in a laboratory setting.

Hazard Identification and Classification
While a comprehensive Safety Data Sheet (SDS) for 4-(1H-tetrazol-5-ylmethyl)aniline is not

readily available from all major suppliers, hazard information has been compiled from available

sources and data on analogous compounds containing aniline and tetrazole functionalities.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable Solid Category 1 H228: Flammable solid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Signal Word: Danger

Hazard Pictograms:

(Note: Pictograms would be displayed here in a full SDS - Flame, Exclamation Mark)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety.

Protection Type
Recommended
Specification

Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes,

dust, and vapors that can

cause serious eye irritation.

Skin Protection

   Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Silver

Shield®).

Prevents skin contact which

can lead to irritation and

potential absorption.

   Body Protection
Lab coat, closed-toe shoes,

and long pants.

Minimizes the risk of accidental

skin contact.

Respiratory Protection

A NIOSH-approved respirator

may be required if working with

fine powders or in poorly

ventilated areas.

Protects against inhalation of

dust or aerosols, which may be

harmful.
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Operational and Handling Plan
A systematic approach to handling 4-(1H-tetrazol-5-ylmethyl)aniline from receipt to disposal

is essential for laboratory safety.

Chemical Receipt and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Experimental Procedures
Ventilation: All handling of solid and dissolved 4-(1H-tetrazol-5-ylmethyl)aniline should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical, even if gloves were worn.

Spill Management:

Minor Spills: In case of a small spill, decontaminate the area with an appropriate solvent

and absorbent material.

Major Spills: For larger spills, evacuate the area and contact your institution's EHS

department immediately.

Disposal Plan
Proper disposal of 4-(1H-tetrazol-5-ylmethyl)aniline and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
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Waste Container: Collect all waste containing 4-(1H-tetrazol-5-ylmethyl)aniline, including

contaminated consumables (e.g., gloves, weighing paper, pipette tips), in a designated,

robust, and sealable container made of a compatible material (e.g., high-density

polyethylene).

Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the

chemical name.

Segregation: Do not mix this waste with other chemical waste streams unless explicitly

approved by your EHS department to avoid potentially dangerous reactions.

Disposal Pathway
Licensed Disposal Facility: The primary and recommended method for the disposal of 4-(1H-
tetrazol-5-ylmethyl)aniline is through a licensed hazardous waste disposal facility.

EHS Consultation: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste.

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-(1H-tetrazol-5-ylmethyl)aniline.

To cite this document: BenchChem. [Personal protective equipment for handling 4-(1H-
tetrazol-5-ylmethyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b144209#personal-protective-equipment-for-handling-
4-1h-tetrazol-5-ylmethyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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